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Compound of Interest

Compound Name: Glysperin C

Cat. No.: B15563700

Disclaimer: The term "Glysperin C" does not correspond to a standard chemical identifier. This
guide assumes the intended substance is Glycerin (also known as Glycerol), due to the
phonetic similarity and its common presence in laboratory settings. Researchers, scientists,
and drug development professionals must verify the chemical identity of their substance with
the manufacturer's Safety Data Sheet (SDS) before following these disposal procedures. The
following information is based on established safety protocols for Glycerin.

This document provides essential safety and logistical information for the proper disposal of
Glycerin, ensuring laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions

Before handling Glycerin, it is crucial to be aware of its properties and associated handling
precautions. While not classified as a hazardous substance, proper personal protective
equipment (PPE) should always be used to minimize exposure and ensure safety.[1][2]

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses with side-shields.[2]
o Hand Protection: Protective gloves (e.g., nitrile rubber).[2][3][4]

o Body Protection: A standard lab coat is recommended.[3]
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» Respiratory Protection: Generally not required under normal conditions with adequate
ventilation. If mists are generated, a suitable respirator should be used.[2][3]

Work should be conducted in a well-ventilated area.[2][5] An accessible safety shower and eye
wash station are essential when handling any chemical.

Chemical and Physical Properties of Glycerin

Understanding the physical and chemical properties of Glycerin is fundamental to its safe
handling and disposal.

Property Value

Chemical Formula C3H803[2][6][7]
Molar Mass 92.09 g/mol [2][6]
Appearance Colorless, viscous liquid[6][7][8]
Odor Odorless[6][7][8]
Boiling Point 290 °C (554 °F)[6][8]
Melting Point 17.8 °C (64.0 °F)[6]
Flash Point >180 - 198.9 °C[9]
Auto-ignition Temp. 400 °C[9]

Solubility in Water Miscible[6][7]
Density 1.261 g/cm3[6]

Step-by-Step Disposal Protocol for Glycerin Waste

The following protocol outlines the recommended procedures for the safe disposal of Glycerin
waste products in a laboratory setting.

1. Waste ldentification and Segregation:

e Solid Waste:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.cdhfinechemical.com/images/product/msds/215_285710523_Glycerine-CASNO-56-81-5-MSDS.pdf
https://www.noshok.com/images/material_safety/Glycerin_MSDS.PDF
https://www.cdhfinechemical.com/images/product/msds/215_285710523_Glycerine-CASNO-56-81-5-MSDS.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Glycerol.pdf
https://www.cdhfinechemical.com/images/product/msds/215_285710523_Glycerine-CASNO-56-81-5-MSDS.pdf
https://en.wikipedia.org/wiki/Glycerol
https://byjus.com/chemistry/glycerin/
https://www.cdhfinechemical.com/images/product/msds/215_285710523_Glycerine-CASNO-56-81-5-MSDS.pdf
https://en.wikipedia.org/wiki/Glycerol
https://en.wikipedia.org/wiki/Glycerol
https://byjus.com/chemistry/glycerin/
https://www.abpsoil.com/images/MSDS/SDS-E-GLYCERINE.pdf
https://en.wikipedia.org/wiki/Glycerol
https://byjus.com/chemistry/glycerin/
https://www.abpsoil.com/images/MSDS/SDS-E-GLYCERINE.pdf
https://en.wikipedia.org/wiki/Glycerol
https://www.abpsoil.com/images/MSDS/SDS-E-GLYCERINE.pdf
https://en.wikipedia.org/wiki/Glycerol
https://redox.com/wp-content/sds/889.pdf
https://redox.com/wp-content/sds/889.pdf
https://en.wikipedia.org/wiki/Glycerol
https://byjus.com/chemistry/glycerin/
https://en.wikipedia.org/wiki/Glycerol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Collect any materials grossly contaminated with Glycerin, such as absorbent pads, paper
towels, or contaminated PPE, in a dedicated and clearly labeled hazardous waste
container.

o Although Glycerin itself is not classified as hazardous, some local regulations may require
disposal as chemical waste.[2][5]

Liquid Waste:

o Collect pure Glycerin waste and concentrated agueous solutions in a dedicated, sealed,
and clearly labeled waste container.

o Do not mix Glycerin waste with other chemical waste streams unless explicitly permitted
by your institution's Environmental Health and Safety (EHS) department.

o Dilute solutions of Glycerin may be permissible for drain disposal in some municipalities,
but it is crucial to consult with your local EHS office and wastewater treatment authority
first. Never pour undiluted Glycerin down the drain.[5][10]

Sharps Waste:

o Any sharps, such as needles or broken glass, contaminated with Glycerin must be
disposed of in a designated sharps container.

. Container Labeling:
All waste containers must be clearly and accurately labeled.
The label should include:
o "Hazardous Waste" (or as required by your institution)
o The full chemical name: "Glycerin" or "Glycerol"
o The primary hazard (if any, as determined by institutional guidelines)

. Storage of Waste:
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o Store waste containers in a designated, well-ventilated, and secure waste accumulation

area.
e Ensure containers are kept closed to prevent spills.

» Store away from incompatible materials, such as strong oxidizing agents (e.g., chromium
trioxide, potassium chlorate, potassium permanganate), with which Glycerin can react
violently and potentially explode.

4. Final Disposal:

» Arrange for the pickup and disposal of the waste through your institution's certified
hazardous waste disposal vendor.

» Follow all institutional, local, state, and federal regulations for chemical waste disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Glycerin waste.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Glycerin Waste Generated

Identify Waste Type

Solid Liquid Sharps

Solid Waste (Contaminated materials) Liquid Waste Sharps Waste

Collect in Labeled Collect in Labeled Collect in Designated
Solid Waste Container Liguid Waste Container Sharps Container

Store in Designated
Waste Accumulation Area

Dispose via Certified
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Glycerin Waste Disposal Workflow.

Environmental and Safety Considerations

+ Environmental Impact: While Glycerin is readily biodegradable, its release into waterways in
large quantities can deplete oxygen levels due to high biochemical oxygen demand,
potentially harming aquatic life.[10][11] Therefore, indiscriminate drain disposal is not
recommended.

* Incompatible Materials: Glycerin can react violently with strong oxidizing agents.[3][9] Ensure
that waste streams are properly segregated.
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» Spill Response: In the event of a spill, absorb the Glycerin with an inert material (e.g., sand,
vermiculite) and place it in a suitable container for disposal.[2][5] Ensure the area is well-
ventilated. Report large spills to the relevant authorities as required.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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